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Compound of Interest

Compound Name: TA-01

Cat. No.: B611111 Get Quote

Introduction

TA-01 is a potent small molecule inhibitor of Casein Kinase 1 (CK1) and p38 Mitogen-Activated

Protein Kinase (MAPK)[1]. With IC50 values of 6.4 nM for CK1ε, 6.8 nM for CK1δ, and 6.7 nM

for p38 MAPK, TA-01 presents a valuable chemical tool for interrogating cellular signaling

pathways and a promising starting point for the development of novel therapeutics[1]. High-

throughput screening (HTS) methodologies are essential for the efficient discovery and

characterization of kinase inhibitors. This document provides detailed application notes and

protocols for the use of TA-01 in HTS campaigns targeting CK1 and p38 MAPK.

Target Overview: CK1 and p38 MAPK Signaling
Pathways
Casein Kinase 1 (CK1)

The CK1 family of serine/threonine kinases plays a crucial role in regulating a multitude of

cellular processes, including Wnt and Hedgehog signaling pathways, circadian rhythms, DNA

repair, and the nucleo-cytoplasmic shuttling of transcription factors[1][2][3]. Dysregulation of

CK1 activity has been implicated in various diseases, including cancer and neurodegenerative

disorders.
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The p38 MAPK pathway is a key signaling cascade that responds to a variety of extracellular

stimuli, including environmental stresses and inflammatory cytokines[4][5][6]. Activation of p38

MAPK is involved in the regulation of apoptosis, cell differentiation, and the production of pro-

inflammatory cytokines[4][6]. Consequently, inhibitors of p38 MAPK are of significant interest

for the treatment of inflammatory diseases and cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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